7-[(2,4-difluorobenzyl)oxy]-6-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

• IUPAC Name: 7-[(2,4-difluorophenyl)methoxy]-6-methyl-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• InChI: InChI=1S/C20H16F2O3/c1-11-18(24-10-12-5-6-13(21)9-17(12)22)8-7-15-14-3-2-4-16(14)20(23)25-19(11)15/h5-9H,2-4,10H2,1H3
• InChI Key: JUPVUGIGLFVQPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C3=C2CCC3)OCC4=C(C=C(C=C4)F)F
• Molecular Formula: C20H16F2O3
• Molecular Weight: 342.3 g/mol

Description

7-[(2,4-difluorobenzyl)oxy]-6-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one, commonly known as DBCO, is a synthetic compound that belongs to the class of chromenone derivatives. It is widely used in scientific research for its unique properties and applications.

Mechanism of Action

The mechanism of action of DBCO involves its ability to react with azide-functionalized biomolecules through a copper-catalyzed cycloaddition reaction. This reaction results in the formation of a stable triazole linkage between the DBCO molecule and the biomolecule, allowing for specific labeling and detection.
Biochemical and Physiological Effects:
DBCO has been shown to have low toxicity and minimal off-target effects in vitro and in vivo. It has also been shown to have good stability and bioavailability, making it a promising candidate for use in drug development.

Advantages and Limitations for Lab Experiments

The advantages of using DBCO in lab experiments include its high specificity for azide-functionalized biomolecules, its low toxicity and minimal off-target effects, and its stability and bioavailability. However, the limitations of using DBCO include the need for copper-catalyzed click chemistry, which can be time-consuming and expensive, and the potential for non-specific labeling in complex biological systems.

Future Directions

For the use of DBCO in scientific research include the development of new click chemistry reactions that do not require copper catalysis, the optimization of labeling strategies for complex biological systems, and the development of new imaging agents for diagnostic purposes. Additionally, DBCO may have potential applications in drug development and therapeutics, particularly in the field of targeted drug delivery.

Synthesis Methods

DBCO can be synthesized using a multi-step process involving the reaction of 2,4-difluorobenzyl bromide with 6-methyl-2H-chromen-4-one in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with a palladium catalyst and a ligand such as triphenylphosphine to obtain the final product.

Scientific Research Applications

DBCO is widely used in scientific research for its ability to bind to azide-functionalized biomolecules through a copper-catalyzed cycloaddition reaction known as click chemistry. This property makes it a valuable tool for studying biological processes such as protein-protein interactions, cell signaling pathways, and gene expression. DBCO has also been used in the development of imaging agents for diagnostic purposes.